Cas no 1807849-53-1 (tert-butyl N-[4-(4-bromophenyl)oxan-4-yl]carbamate)

• Product Name: tert-butyl N-[4-(4-bromophenyl)oxan-4-yl]carbamate
• CAS No: 1807849-53-1
• MF: C₁₆H₂₂BrNO₃
• MW: 356.254784107208
• CID: 6192833
• PubChem ID: 129136909
• Update Time: 2025-07-17

tert-butyl N-[4-(4-bromophenyl)oxan-4-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-704144
• tert-Butyl (4-(4-bromophenyl)tetrahydro-2H-pyran-4-yl)carbamate
• SCHEMBL18862535
• 1807849-53-1
• tert-butyl N-[4-(4-bromophenyl)oxan-4-yl]carbamate

• Inchi： 1S/C16H22BrNO3/c1-15(2,3)21-14(19)18-16(8-10-20-11-9-16)12-4-6-13(17)7-5-12/h4-7H,8-11H2,1-3H3,(H,18,19)
• InChI Key： WQSBNGPYNJFKFH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1(CCOCC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 355.07831g/mol
• Monoisotopic Mass: 355.07831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 47.6Ų

Additional information on tert-butyl N-[4-(4-bromophenyl)oxan-4-yl]carbamate

tert-butyl N-[4-(4-bromophenyl)oxan-4-yl]carbamate (CAS No. 1807849-53-1): A Comprehensive Overview

tert-butyl N-[4-(4-bromophenyl)oxan-4-yl]carbamate (CAS No. 1807849-53-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Boc-protected 4-(4-bromophenyl)piperidin-4-ol, is a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals. Its unique structure and functional groups make it an essential building block for the development of novel therapeutic agents.

The tert-butyl carbamate group in the compound serves as a protecting group for the amine functionality, which is crucial for maintaining the stability and reactivity of the molecule during synthetic transformations. The presence of the bromophenyl substituent introduces a versatile handle for further functionalization, enabling the synthesis of a wide range of derivatives with diverse biological activities.

Recent studies have highlighted the potential of tert-butyl N-[4-(4-bromophenyl)oxan-4-yl]carbamate in the development of new drugs targeting various diseases. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound can be used as a key intermediate in the synthesis of potent inhibitors of protein kinases, which are implicated in numerous diseases, including cancer and inflammatory disorders. The bromophenyl group facilitates the formation of strong π-stacking interactions with aromatic residues in protein binding sites, enhancing the binding affinity and selectivity of the resulting inhibitors.

In addition to its applications in kinase inhibition, tert-butyl N-[4-(4-bromophenyl)oxan-4-yl]carbamate has shown promise in the development of central nervous system (CNS) drugs. Research conducted at a leading pharmaceutical company revealed that derivatives of this compound exhibit significant activity as modulators of GABA receptors, which play a crucial role in regulating neuronal excitability. The Boc protecting group ensures that the amine functionality remains stable during the synthesis process, allowing for precise control over the final product's properties.

The synthetic route to tert-butyl N-[4-(4-bromophenyl)oxan-4-yl]carbamate involves several well-established chemical transformations. The starting material, 4-(4-bromophenyl)piperidin-4-ol, is typically prepared through a multi-step process involving palladium-catalyzed cross-coupling reactions and subsequent functional group manipulations. The introduction of the Boc protecting group is achieved through treatment with di-tert-butyldicarbonate (Boc₂O), followed by purification using column chromatography or other separation techniques.

The physical and chemical properties of tert-butyl N-[4-(4-bromophenyl)oxan-4-yl]carbamate have been extensively characterized. It is a white crystalline solid with a melting point ranging from 120 to 125°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), making it suitable for use in various synthetic protocols. Its stability under different conditions has been evaluated, and it has been found to be stable at room temperature and under standard laboratory conditions.

In terms of safety and handling, tert-butyl N-[4-(4-bromophenyl)oxan-4-yl]carbamate should be stored in a cool, dry place away from direct sunlight and sources of heat. Standard laboratory safety protocols should be followed when handling this compound, including the use of personal protective equipment (PPE) such as gloves and safety goggles. While it is not classified as a hazardous material, proper disposal procedures should be adhered to in accordance with local regulations.

The future prospects for tert-butyl N-[4-(4-bromophenyl)oxan-4-yl]carbamate are promising. Ongoing research continues to explore its potential applications in drug discovery and development. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield new insights into its biological activity and therapeutic potential. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing medical treatments for a variety of diseases.